Cas no 1353988-15-4 (2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone)

• Product Name: 2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone
• CAS No: 1353988-15-4
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 2161713
• Update Time: 2025-06-15

2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone
• 2-Amino-1-(4-((benzyl(ethyl)amino)methyl)piperidin-1-yl)ethanone
• AM94957
• 2-Amino-1-{4-[(benzylethylamino)methyl]piperidin-1-yl}-ethanone

• Inchi： 1S/C17H27N3O/c1-2-19(13-15-6-4-3-5-7-15)14-16-8-10-20(11-9-16)17(21)12-18/h3-7,16H,2,8-14,18H2,1H3
• InChI Key： OGEHXQPVXHKHNA-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCC(CN(CC)CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 307
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone

Research Briefing on 2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS: 1353988-15-4)

The compound 2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS: 1353988-15-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of 2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic pathways, which are critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of 2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone have revealed its promising activity as a modulator of specific biological targets. In vitro studies demonstrate its affinity for certain receptors and enzymes, suggesting potential applications in the treatment of neurological disorders and inflammatory conditions. Furthermore, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and metabolic stability, which are essential for further drug development.

One of the most notable findings is the compound's ability to cross the blood-brain barrier (BBB), a critical factor for its potential use in central nervous system (CNS) disorders. Researchers have also investigated its safety profile, with initial toxicity studies indicating a manageable side effect profile at therapeutic doses. These findings position 2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone as a viable candidate for further preclinical and clinical development.

In conclusion, the latest research on 2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS: 1353988-15-4) highlights its potential as a therapeutic agent with diverse applications. Continued efforts in synthesis optimization, pharmacological characterization, and safety assessment will be crucial for advancing this compound toward clinical trials. This briefing underscores the importance of interdisciplinary collaboration in translating chemical discoveries into viable medical solutions.